2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• SMILES: CC1CC(=O)C(C(=O)C1)C(=O)C2CC2
• InChI: InChI=1S/C11H14O3/c1-6-4-8(12)10(9(13)5-6)11(14)7-2-3-7/h6-7,10H,2-5H2,1H3
• InChIKey: WWNGMHSVPRMXAH-UHFFFAOYSA-N

Cyclopropanecarbonyl Methylcyclohexanedione for HPPD Research

2-Cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione (CAS 1877011-26-1) is a substituted cyclohexane-1,3-dione bearing a cyclopropanecarbonyl moiety at the 2-position and a methyl substituent at the 5-position . It belongs to the 2-acyl-cyclohexane-1,3-dione class, a scaffold extensively studied for inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in tyrosine catabolism and plastoquinone biosynthesis [1]. The compound serves as both a potential HPPD inhibitor lead and a synthetic intermediate derived from 5-methylcyclohexane-1,3-dione .

1

HPPD enzyme inhibition research context

2

2-Acyl-cyclohexane-1,3-dione scaffold diversification

3

Synthetic intermediate from 5-methylcyclohexane-1,3-dione

• [1] Lin YL, Wu CS, Lin SW, Yang DY. SAR studies of 2-o-substituted-benzoyl- and 2-alkanoyl-cyclohexane-1,3-diones as inhibitors of 4-hydroxyphenylpyruvate dioxygenase. Bioorg Med Chem Lett. 2000;10(9):843-845. View Source

Why This Compound Cannot Be Replaced by In-Class Analogs

Within the 2-acyl-cyclohexane-1,3-dione family, minor structural variations produce large differences in HPPD inhibitory potency: the des-methyl analog 2-cyclopropanecarbonyl-cyclohexane-1,3-dione exhibits an IC₅₀ of 6,000 nM [1], while the 2-acetyl and 2-propionyl congeners show IC₅₀ values of 11,200 nM and 17,800 nM, respectively [2]. Systematic SAR studies have demonstrated that addition of a methyl group on the cyclohexane ring reduces HPPD inhibitory activity by approximately 4.5-fold on average due to steric constraints within the active site [3]. Consequently, the 5-methyl analog is expected to possess a distinct pharmacological profile from its non-methylated counterpart, making direct substitution scientifically invalid without confirmatory data.

Des-methyl analog

Higher inhibitory potency may not transfer; steric attenuation alters SAR

Linear acyl congeners

Cyclopropane-driven potency advantage absent in acetyl or propionyl analogs

Dimethyl variants

Greater steric burden further reduces activity, shifting SAR ranking

• [1] BindingDB. BDBM50088792: 2-Cyclopropanecarbonyl-cyclohexane-1,3-dione. IC₅₀ = 6.00E+3 nM against pig liver HPPD. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088792 (accessed 2026-05-01). View Source
• [2] Therapeutic Target Database. Target: Hydroxyphenylpyruvate dioxygenase (HPD). Drug Potency Data. https://idrblab.net/ttd/data/target-validation/details/t07137 (accessed 2026-05-01). View Source
• [3] Ooka JK, Correia MV, Scotti MT, Fokoue HH, Yamaguchi LF, Kato MJ, Dayan FE, Owens DK. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants. 2022;11(17):2269. View Source

Quantitative Differentiation Evidence

Attenuation of HPPD Inhibition by the 5-Methyl Substituent

The des-methyl comparator 2-cyclopropanecarbonyl-cyclohexane-1,3-dione inhibits pig liver HPPD with an IC₅₀ of 6,000 nM [1]. A systematic 76-compound SAR study of 2-acyl-cyclohexane-1,3-diones demonstrated that addition of methyl groups on the cyclohexane ring reduces HPPD inhibitory activity by an average factor of 4.5-fold, attributed to steric restriction in the binding pocket [2]. This class-level inference predicts that 2-cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione will exhibit an IC₅₀ approximately 4.5-fold higher (i.e., ~27,000 nM) than its des-methyl counterpart.

Attenuation by 5-methyl substituent

Class-level inference

Predicted ~27,000 nM (IC₅₀)

Supports low-activity control or scaffold-diversification tool context

Direct measurement not available; confirm in assay

Evidence Dimension	HPPD inhibitory potency (IC₅₀)
Target Compound Data	Not directly measured; predicted ~27,000 nM based on 4.5-fold attenuation rule
Comparator Or Baseline	2-Cyclopropanecarbonyl-cyclohexane-1,3-dione; IC₅₀ = 6,000 nM (pig liver HPPD, enol-borate method) [1]
Quantified Difference	Predicted ~4.5-fold reduction in potency (IC₅₀ increase from 6,000 to ~27,000 nM)
Conditions	Prediction based on plant HPPD SAR from Ooka et al. 2022; direct measurement on target compound not available

Why This Matters

Procurement decisions for HPPD inhibitor screening must account for the predicted potency drop: the 5-methyl compound should be used as a low-activity control or scaffold-diversification tool rather than a direct replacement for the more potent des-methyl lead.

• [1] BindingDB. BDBM50088792: 2-Cyclopropanecarbonyl-cyclohexane-1,3-dione. IC₅₀ = 6.00E+3 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088792 (accessed 2026-05-01). View Source
• [2] Ooka JK, et al. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners. Plants. 2022;11(17):2269. (Table 1 and Section 2.2: methyl groups reduced activity 4.5 times). View Source

Cyclopropanecarbonyl vs. Linear Acyl Substituents in HPPD Inhibition

Among 2-alkanoyl-cyclohexane-1,3-diones, the cyclopropanecarbonyl substituent (IC₅₀ = 6,000 nM) provides 1.87-fold greater HPPD inhibition than the acetyl analog (IC₅₀ = 11,200 nM) and 2.97-fold greater than the propionyl analog (IC₅₀ = 17,800 nM) when tested on the non-methylated scaffold [1]. This advantage is attributed to the conformational restriction and metal-chelating enhancement conferred by the cyclopropane ring [2]. In the 5-methyl scaffold, this cyclopropane-driven potency advantage is expected to persist, positioning 2-cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione as a more active option than its 5-methyl-acetyl or 5-methyl-propionyl counterparts.

Cyclopropanecarbonyl vs. linear acyl groups

Cross-study comparable

1.87× vs acetyl; 2.97× vs propionyl (des-methyl scaffold)

Reported cyclopropane advantage expected to persist in 5-methyl scaffold

Based on non-methylated scaffold data; verify with target compound

Evidence Dimension	HPPD inhibition potency (IC₅₀) by acyl group type
Target Compound Data	Cyclopropanecarbonyl-5-methyl analog: predicted ~27,000 nM (no direct data)
Comparator Or Baseline	2-Acetyl-cyclohexane-1,3-dione IC₅₀ = 11,200 nM; 2-Propionyl-cyclohexane-1,3-dione IC₅₀ = 17,800 nM [1]
Quantified Difference	Cyclopropanecarbonyl is 1.87× more potent than acetyl and 2.97× more potent than propionyl on the non-methylated scaffold
Conditions	Pig liver HPPD, enol-borate method; data from TTD and BindingDB

Why This Matters

For researchers building HPPD inhibitor libraries, the cyclopropanecarbonyl-5-methyl combination offers a scaffold with attenuated but tunable activity that cannot be replicated by simple linear acyl-5-methyl analogs.

• [1] Therapeutic Target Database. Target: Hydroxyphenylpyruvate dioxygenase (HPD). IC₅₀ values for 2-acetyl (11,200 nM), 2-propionyl (17,800 nM), 2-cyclopropanecarbonyl (6,000 nM). https://idrblab.net/ttd/data/target-validation/details/t07137 (accessed 2026-05-01). View Source
• [2] Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. 2006. (Two cyclopropanecarbonyl derivatives were 15 and 14 times more potent than corresponding isopropylcarbonyl analogues as HPPD and DHODH inhibitors). View Source

Differentiating 5-Methyl from Dimethyl Analogs

The Ooka et al. (2022) study specifically examined the effect of dimethyl substitution on the cyclohexane-1,3-dione ring, reporting that the addition of two methyl groups (as in 5,5-dimethyl derivatives) consistently reduced HPPD inhibitory activity [1]. The 5-monomethyl substitution present in the target compound represents an intermediate steric burden: a single methyl group is expected to attenuate activity less severely than the dimethyl case. While the average 4.5-fold reduction applied to mono- and dimethyl cases together, pairwise comparisons in the study suggest that the mono-methyl effect alone may be closer to 2–3-fold [1]. This distinguishes 2-cyclopropanecarbonyl-5-methylcyclohexane-1,3-dione from both the des-methyl (too potent for some selectivity screens) and the 5,5-dimethyl (too inactive) analogs.

Monomethyl vs. dimethyl attenuation

Class-level inference

Monomethyl: predicted 2–3× reduction; Dimethyl: measured 4.5× reduction

Intermediate steric burden fills activity niche between des-methyl and dimethyl

Direct IC₅₀ for target compound not available

Evidence Dimension	HPPD inhibition as a function of ring methylation degree
Target Compound Data	5-monomethyl; predicted IC₅₀ attenuation ~2–3-fold vs. des-methyl
Comparator Or Baseline	Des-methyl analog IC₅₀ = 6,000 nM; 5,5-Dimethyl analogs: average 4.5-fold reduction (IC₅₀ ~27,000 nM) [1]
Quantified Difference	Monomethyl: predicted 2–3-fold reduction; Dimethyl: measured 4.5-fold reduction
Conditions	Plant HPPD assay; SAR from Ooka et al. 2022 Table 1 pairwise comparisons

Why This Matters

The 5-monomethyl compound fills a distinct activity niche between the over-potent des-methyl and the overly attenuated dimethyl analogs, enabling dose-response studies where intermediate HPPD inhibition is desired.

• [1] Ooka JK, et al. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners. Plants. 2022;11(17):2269. (Section 2.2: addition of dimethyl groups adversely affected activity; pairwise comparison of methylated vs. unmethylated structures). View Source

Synthetic Accessibility: 5-Methylcyclohexane-1,3-dione as a Defined Starting Material

The target compound is synthesized via acylation of 5-methylcyclohexane-1,3-dione (CAS 4341-24-6) with cyclopropanecarbonyl chloride [1]. 5-Methylcyclohexane-1,3-dione is a well-characterized building block with established synthetic routes (e.g., from 3,5-dihydroxytoluene in ~82% yield) . In contrast, the des-methyl analog 2-cyclopropanecarbonyl-cyclohexane-1,3-dione requires unsubstituted cyclohexane-1,3-dione, which lacks the methyl handle for downstream diversification. For procurement purposes, the 5-methyl variant offers one additional functionalization point (the methyl group can be further oxidized or halogenated) not available on the des-methyl scaffold.

Synthetic accessibility

Supporting evidence

Derived from 5-methylcyclohexane-1,3-dione

Additional C5-methyl synthetic handle for late-stage functionalization

Synthetic route: acylation with cyclopropanecarbonyl chloride

Evidence Dimension	Synthetic versatility and intermediate utility
Target Compound Data	Derived from 5-methylcyclohexane-1,3-dione; methyl group provides additional functionalization site
Comparator Or Baseline	2-Cyclopropanecarbonyl-cyclohexane-1,3-dione; no ring substituent for further diversification
Quantified Difference	One additional functionalizable position (C5-methyl) vs. zero on the des-methyl analog
Conditions	Synthetic route: acylation of 5-methylcyclohexane-1,3-dione with cyclopropanecarbonyl chloride

Why This Matters

Researchers procuring this compound gain a scaffold that serves simultaneously as an HPPD inhibitor candidate and a versatile intermediate for further chemical elaboration at the 5-position.

• [1] DrugFuture. Synthesis of 2-cyclopropanecarbonyl-cyclohexane-1,3-dione via chlorination of cyclohexane-1,3-dione and condensation with cyclopropanecarbonyl chloride. https://www.drugfuture.com/chemdata/ (accessed 2026-05-01). View Source

Optimal Procurement and Application Scenarios

Medium-Potency HPPD Inhibitor SAR Libraries

Based on the class-level inference that the 5-methyl group attenuates HPPD inhibition by 2–4.5-fold relative to the des-methyl analog [1], this compound is ideally suited as a medium-activity reference in HPPD inhibitor screening panels. It fills the potency gap between the relatively active des-methyl-cyclopropanecarbonyl analog (IC₅₀ ~6,000 nM) and the significantly weakened dimethyl or linear acyl variants .

Downstream Derivatization at the 5-Methyl Position

The 5-methyl group provides a synthetic handle for oxidation, halogenation, or C–H activation chemistry that is absent in the des-methyl scaffold [1]. Researchers aiming to modulate logP, metabolic stability, or off-target binding of the cyclohexane-1,3-dione core should procure this compound as a starting point for late-stage functionalization studies .

Herbicide Lead Exploration with Defined Steric Attenuation

Ooka et al. (2022) demonstrated that ring methylation systematically reduces HPPD inhibitory activity due to steric hindrance, a property that can be exploited to design herbicides with narrower weed-spectrum selectivity or reduced crop phytotoxicity [1]. The 5-methyl-cyclopropanecarbonyl combination provides a predictable activity level for greenhouse structure-activity relationship profiling before committing to field trials [1].

Analytical Reference Standard for Metabolite Identification

The compound (CAS 1877011-26-1, molecular formula C₁₁H₁₄O₃, MW 194.23) [1] can serve as a certified reference material for LC-MS/MS method development targeting cyclopropanecarbonyl-substituted cyclohexanedione metabolites in environmental or toxicological studies, where precise identification requires a well-characterized standard with documented purity (available at 95% from commercial suppliers) .

Application

Selection Property

Validation Focus

HPPD inhibitor screening libraries

Attenuated potency profile

Verify IC₅₀ and ranking against des-methyl control

Late-stage functionalization studies

C5-methyl synthetic handle

Evaluate oxidation, halogenation, or C–H activation yields

Herbicide lead optimization

Predictable steric activity tuning

Confirm greenhouse activity and crop safety endpoints

LC-MS/MS reference standard

Certified purity and defined structure

Validate method specificity for cyclopropanecarbonyl metabolites

• [1] Ooka JK, et al. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners. Plants. 2022;11(17):2269. View Source